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Compound of Interest

Compound Name: Enoxacin hydrate

Cat. No.: B1263200

Technical Support Center: Enoxacin Hydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
challenges related to Enoxacin hydrate precipitation in experimental media.

Frequently Asked Questions (FAQSs)

Q1: What is Enoxacin hydrate and what are its common applications in research?

Enoxacin hydrate is a synthetic fluoroquinolone, a class of broad-spectrum antibiotics.[1][2] In
research, beyond its antibacterial properties, Enoxacin is investigated for its potential
anticancer activities and its role as a modulator of microRNA (miRNA) processing.[3][4] Its
mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase 1V,
which are essential enzymes for DNA replication.[1][5][6]

Q2: What are the known solvents for Enoxacin hydrate and their approximate solubilities?

The solubility of Enoxacin hydrate can vary depending on the solvent and pH. It is generally
more soluble in alkaline conditions and in some organic solvents. The provided data from
various suppliers shows some variability, which may be due to differences in the material's
physical form (e.g., hydrate vs. sesquihydrate) or experimental conditions.
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Solvent Reported Solubility Source

Dimethyl Sulfoxide (DMSO) 45 mg/mL AbMole BioScience

32 mg/mL (99.9 mM) Selleck Chemicals

= 45 mg/mL (129.56 mM) GlpBio

Approximately 0.1 mg/mL Cayman Chemical

Dimethylformamide (DMF) 15 mg/mL Cayman Chemical

Phosphate-Buffered Saline ) )
Approximately 10 mg/mL Cayman Chemical

(PBS, pH 7.2)

) ) 100 mg/mL (with pH adjusted

1M Sodium Hydroxide (NaOH) 0 11) MedChemExpress
0

Water Insoluble (< 0.1 mg/mL) MedChemExpress

Q3: What are the recommended storage conditions for Enoxacin hydrate powder and stock
solutions?

For the solid powder, storage at -20°C for up to 3 years or at 4°C for up to 2 years is
recommended. Stock solutions in solvent should be stored at -80°C for up to 6 months or at
-20°C for up to 1 month. It is advisable to prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles.

Troubleshooting Guide: Enoxacin Hydrate
Precipitation in Media

This guide addresses common issues of Enoxacin hydrate precipitation in cell culture media
and provides systematic steps for prevention and resolution.

Problem: | observed a precipitate in my cell culture medium after adding Enoxacin hydrate.

This is a common issue that can arise from several factors related to the compound's solubility
and its interaction with media components.
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Initial Troubleshooting Steps
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Precipitation Observed in Media
Y
Is the stock solution clear?
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A
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A
(Was the working solution prepared correctly? <>
Yes No
v v
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(What is the final concentration in the media?) Q
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(Are there signs of microbial comamination?ji
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Enoxacin's Antibacterial Mechanism of Action
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(Start: Enoxacin Hydrate Powde)

'

(Prepare 10 mM Stock Solution in 50% DMSO/5mM NaOH)

Gliquot and Store Stock at —20°C/—80°C)
(Thaw an Aliquot of Stock Solutior)

Grepare Working Solution in Pre-warmed Media

'

(I’reat Cells with Enoxacin-containing Media
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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